Cas no 1805018-54-5 (4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1805018-54-5
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4838860
• Update Time: 2025-05-20

4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H9F3N2O3/c1-16-7-5(3-13)2-6(4-15)14-8(7)17-9(10,11)12/h2,4H,3,13H2,1H3
• InChI Key： PPDACYMSJUCLBF-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=C(C=O)N=1)CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 74.4

Additional information on 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde: A Key Intermediate in Modern Pharmaceutical Research

4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1805018-54-5) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of an aminomethyl group, a methoxy substituent, and a trifluoromethoxy moiety on a pyridine backbone, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its potential applications in drug discovery and development.

The pyridine core of this molecule is a well-known pharmacophore in medicinal chemistry, often found in a wide range of therapeutic agents. The introduction of fluorine atoms, particularly in the form of trifluoromethoxy groups, enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further derivatization. The aminomethyl group provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a growing interest in the development of novel antiviral and anticancer agents. The structural motifs present in 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde align well with the requirements for such therapeutic compounds. For instance, studies have demonstrated that pyridine derivatives can interact with viral proteases and kinases, inhibiting their activity and thereby preventing viral replication. The presence of both electron-donating and electron-withdrawing groups on the pyridine ring enhances its ability to modulate enzyme activity effectively.

The trifluoromethoxy group is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit increased lipophilicity and resistance to metabolic degradation, which are crucial factors for drug efficacy. Furthermore, the aminomethyl group can be readily modified through various chemical reactions such as condensation with carboxylic acids or aldehydes, allowing for the synthesis of amides and other heterocyclic compounds.

The synthesis of 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine derivatives, selective functionalization at the 3-position with a methoxy group followed by introduction of a trifluoromethoxy substituent at the 2-position provides a straightforward route to the target molecule. The final step involves formylation at the 6-position to yield the aldehyde functionality, which is essential for further derivatization.

In academic research, this compound has been employed as a building block for more complex scaffolds. For example, researchers have utilized it to synthesize novel kinase inhibitors by appending appropriate side chains through amide bond formation. The flexibility offered by the aminomethyl strong group allows chemists to tailor the molecular structure to target specific binding pockets on proteins. This adaptability has been instrumental in developing molecules with enhanced potency and selectivity.

The pharmaceutical industry has also recognized the potential of 4-(< strong>Aminomethyl strong>) -3-< strong>methoxy strong >-2- (< strong >trifluoromethoxy strong >)pyridine-6-carboxaldehyde as a key intermediate. Several drug discovery programs have incorporated this compound into their libraries due to its structural complexity and functional diversity. Its ability to serve as a precursor for a wide range of bioactive molecules makes it an invaluable asset in medicinal chemistry campaigns aimed at identifying new therapeutic agents.

The use of computational methods has further accelerated the development of derivatives based on this compound. Molecular modeling studies have helped predict how different substituents will influence the biological activity of potential drug candidates. By leveraging these insights, researchers can optimize their synthetic strategies to maximize efficacy while minimizing unwanted side effects.

The future prospects for 4-(< strong >Aminomethyl strong >)-3-< strong>methoxy strong >-2- (< strong >trifluoromethoxy strong >)pyridine-6-carboxaldehyde are promising. As our understanding of disease mechanisms continues to evolve, so too will our need for innovative molecular tools to address them. This compound represents just one example of how carefully designed intermediates can pave the way for breakthroughs in drug discovery and development.